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Abstract
This technical guide provides a detailed overview of Tin (IV) isopropoxide, a versatile

organometallic compound with significant applications in materials science and catalysis. This

document consolidates essential physicochemical data, safety information, and a review of its

primary applications, with a focus on its role as a precursor in the synthesis of tin-based

nanomaterials. Experimental workflows for these synthetic processes are also presented.

Chemical and Physical Properties
Tin (IV) isopropoxide, also known as tetra-isopropoxy tin, is a metal alkoxide that is a

colorless to yellowish liquid at room temperature. It is notable for its reactivity, particularly with

water, and its solubility in organic solvents.

Chemical Identifiers
A summary of the key chemical identifiers for Tin (IV) isopropoxide is provided in the table

below. It is important to note that this compound can exist as a complex with isopropanol,

which may affect its molecular weight and CAS number.
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Identifier Value References

CAS Number 1184-61-8 [1][2][3][4][5]

Molecular Formula C12H28O4Sn [2][6]

Molecular Weight 355.06 g/mol [2][6][7]

IUPAC Name tetrakis(propan-2-ol) tin [3]

Synonyms
Tin tetraisopropoxide,

Isopropyl stannate(IV)
[4][8]

InChI Key
VUDAJANAMZGVOP-

UHFFFAOYSA-N
[3][4]

SMILES
CC(C)O--INVALID-LINK--

(OC(C)C)OC(C)C
[7]

Physicochemical Data
The following table summarizes the key physicochemical properties of Tin (IV) isopropoxide.

These properties are crucial for its handling, storage, and application in various experimental

setups.

Property Value References

Appearance Yellow to red liquid [3]

Density 0.8387 g/mL at 25 °C [2][5][7]

Melting Point 130 °C (decomposes) [2][5]

Boiling Point 131 °C at 1.6 mmHg [2][5]

Flash Point 131 °C at 1.6 mmHg [2][5]

Solubility

Soluble in hydrocarbons;

reacts with moisture/water,

alcohols, ketones, and esters.

[2][4]

Sensitivity Moisture sensitive [4]
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Applications in Research and Development
Tin (IV) isopropoxide is a key precursor material in the synthesis of various tin-based

materials, primarily tin oxide (SnO2) nanoparticles and thin films.[1][4] These materials have

widespread applications in gas sensors, transparent conductive oxides (such as Indium Tin

Oxide, ITO), and as components in solar cells.[1][4]

Synthesis of Tin Oxide Nanoparticles
A common application of Tin (IV) isopropoxide is in the sol-gel synthesis of tin oxide

nanoparticles. The general workflow for this process is outlined below.

Preparation

Hydrolysis and Condensation Aging and Drying Calcination

Tin (IV) Isopropoxide

Precursor_Solution
Dissolution

Isopropanol

Sol_Gel_FormationAddition of Water/Catalyst Gel_AgingAging Drying
Drying (e.g., supercritical drying)

CalcinationHeat Treatment SnO2_Nanoparticles
Formation of Crystalline SnO2

Click to download full resolution via product page

Caption: Sol-gel synthesis of SnO2 nanoparticles from Tin (IV) isopropoxide.

Experimental Protocols
General Handling and Storage
Due to its moisture sensitivity, Tin (IV) isopropoxide should be handled under an inert

atmosphere (e.g., argon or nitrogen) using standard Schlenk line or glovebox techniques. It

should be stored in a tightly sealed container in a cool, dry, and well-ventilated area away from

sources of ignition.

Safety Information
Tin (IV) isopropoxide is a hazardous substance and should be handled with appropriate

personal protective equipment.
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Hazard Statement Precautionary Statement

Highly flammable liquid and vapor. Keep away from sources of ignition.

Causes severe skin burns and eye damage.
Wear suitable protective clothing, gloves, and

eye/face protection.

Harmful if swallowed, in contact with skin, or if

inhaled.

Do not breathe vapor. In case of accident or if

you feel unwell, seek medical advice

immediately.

May cause drowsiness or dizziness.
In case of contact with eyes, rinse immediately

with plenty of water and seek medical advice.

Suspected of damaging fertility or the unborn

child.

Conclusion
Tin (IV) isopropoxide is a valuable precursor for the synthesis of tin-based materials. Its well-

defined chemical properties and reactivity make it a versatile tool for researchers in materials

science and related fields. Proper handling and an understanding of its chemical behavior are

essential for its safe and effective use in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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